4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorophenol, 95%

• IUPAC Name: N-ethyl-2-fluoro-4-(3-fluoro-4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H13F2NO2/c1-2-18-15(20)11-5-3-9(7-12(11)16)10-4-6-14(19)13(17)8-10/h3-8,19H,2H2,1H3,(H,18,20)
• InChI Key: VDLZRZTZJVORMB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)O)F)F
• Molecular Formula: C15H13F2NO2
• DSSTOX Substance ID: DTXSID30684534
• Molecular Weight: 277.27 g/mol
• CAS RN: 1261966-11-3

Description

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorophenol, 95% (4-[4-ECF-3-FP]-2-FP-95%) is an organic compound belonging to the class of phenols. Phenols are organic compounds that contain a hydroxyl group (-OH) bound to an aromatic hydrocarbon group. 4-[4-ECF-3-FP]-2-FP-95% is a fluorinated phenol with two fluorine atoms attached to the aromatic ring. It is a white crystalline solid with a melting point of 115°C and a boiling point of 246°C.

Mechanism of Action

4-[4-ECF-3-FP]-2-FP-95% has a number of mechanisms of action. As a corrosion inhibitor, it forms a protective film on the surface of the metal, preventing it from corroding. As a flame retardant, it forms a char layer on the surface of the material, which helps to insulate and protect the material from the heat of the flame. As a surfactant, it reduces the surface tension of the material, allowing it to spread more evenly and form a more uniform coating.
Biochemical and Physiological Effects
4-[4-ECF-3-FP]-2-FP-95% has been studied for its biochemical and physiological effects. In vitro studies have shown that it is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the synthesis of inflammatory mediators such as prostaglandins. In vivo studies have shown that it has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-[4-ECF-3-FP]-2-FP-95% has a number of advantages and limitations for laboratory experiments. The main advantage is that it is relatively inexpensive and easy to synthesize. It also has a wide range of applications in scientific research. However, it has a low solubility in water and is not very stable in the presence of light or heat.

Future Directions

There are a number of potential future directions for 4-[4-ECF-3-FP]-2-FP-95%. It could be further studied for its potential use as a corrosion inhibitor in a variety of industrial applications. It could also be studied for its potential use as a flame retardant in polymers. Additionally, it could be studied for its potential use as an additive in lubricants and as a surfactant in the production of polyurethanes. Finally, it could be studied for its potential use in the synthesis of pharmaceuticals and agrochemicals.

Synthesis Methods

4-[4-ECF-3-FP]-2-FP-95% can be synthesized by a two-step process. The first step involves the reaction of 3-fluorophenol and ethyl carbamate in aqueous solution to form 4-ethylcarbamoyl-3-fluorophenol. The second step involves the reaction of 4-ethylcarbamoyl-3-fluorophenol with fluorosulfonic acid in an aqueous solution to form 4-[4-ECF-3-FP]-2-FP-95%.

Scientific Research Applications

4-[4-ECF-3-FP]-2-FP-95% has a wide range of scientific research applications. It has been used as a corrosion inhibitor in oil and gas pipelines and as a flame retardant in polymers. It has also been used as an additive in lubricants and as a surfactant in the production of polyurethanes. Furthermore, it has been used in the synthesis of pharmaceuticals and agrochemicals.